N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C15H18N4O4S/c1-18-10-12(9-16-18)24(21,22)17-11-5-6-14(23-2)13(8-11)19-7-3-4-15(19)20/h5-6,8-10,17H,3-4,7H2,1-2H3
• InChI Key: IPLUMFNLDNFKGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=CC(=C(C=C2)OC)N3CCCC3=O
• Molecular Formula: C15H18N4O4S
• Molecular Weight: 350.4 g/mol

Description

N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide, also known as MPSP, is a chemical compound that has been widely studied for its potential use in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

Selective Access to Heterocyclic Sulfonamides : A study by Tucker, Chenard, and Young (2015) detailed the efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, including pyrazole-4-sulfonamides, through a parallel medicinal chemistry protocol. This demonstrates the chemical's utility in accessing a variety of heterocyclic compounds with potential pharmacological applications Tucker, Chenard, & Young, 2015.

X-ray Powder Diffraction for Structural Analysis : Wang et al. (2017) presented X-ray powder diffraction data for a closely related compound, providing crucial information for its structural elucidation. This type of analysis is vital for confirming the molecular structure of new synthetic compounds, aiding in the development of drugs and other chemical entities Wang, Suo, Zhang, Hou, & Li, 2017.

Biological Activities

Antimicrobial Activity : Research by El‐Emary, Al-muaikel, and Moustafa (2002) explored the antimicrobial properties of new heterocycles based on sulfonamide pyrazole, demonstrating significant activity against various pathogens. This highlights the potential use of such compounds in developing new antimicrobial agents El‐Emary, Al-muaikel, & Moustafa, 2002.

Antibacterial and Antitubercular Properties : Shingare, Patil, Sangshetti, Patil, Rajani, and Madje (2022) synthesized benzene sulfonamide pyrazole oxadiazole derivatives, evaluating their antimicrobial and antitubercular activities. The study provides insight into the potential therapeutic applications of such compounds against infectious diseases Shingare, Patil, Sangshetti, Patil, Rajani, & Madje, 2022.

Antiproliferative Activities : Mert, Yaglıoglu, Demirtaş, and Kasımoğulları (2014) investigated the antiproliferative activities of pyrazole-sulfonamide derivatives against cancer cell lines. Their findings suggest the potential of these compounds in cancer therapy, highlighting their selective effects and broad-spectrum antitumor activity Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014.